Cas no 2228912-70-5 (2-1-(1H-indazol-3-yl)cyclobutylacetic acid)

• Product Name: 2-1-(1H-indazol-3-yl)cyclobutylacetic acid
• CAS No: 2228912-70-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6108491
• PubChem ID: 165756629
• Update Time: 2025-07-23

2-1-(1H-indazol-3-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1H-indazol-3-yl)cyclobutylacetic acid
• 2228912-70-5
• 2-[1-(1H-indazol-3-yl)cyclobutyl]acetic acid
• EN300-1804273

• Inchi： 1S/C13H14N2O2/c16-11(17)8-13(6-3-7-13)12-9-4-1-2-5-10(9)14-15-12/h1-2,4-5H,3,6-8H2,(H,14,15)(H,16,17)
• InChI Key： SPQCURLLDADOMR-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=C3C=CC=CC3=NN2)CCC1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-(1H-indazol-3-yl)cyclobutylacetic acid

Professional Introduction to 2-1-(1H-indazol-3-yl)cyclobutylacetic Acid (CAS No. 2228912-70-5)

2-1-(1H-indazol-3-yl)cyclobutylacetic acid, identified by its Chemical Abstracts Service number CAS No. 2228912-70-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a cyclobutylacetic acid backbone conjugated with an indazole moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound suggests a wide range of applications, particularly in the development of novel therapeutic agents.

The indazole ring, a heterocyclic aromatic structure, is known for its presence in various bioactive molecules, including some widely used drugs. The incorporation of this moiety into the cyclobutylacetic acid framework may confer specific pharmacological properties, such as enhanced binding affinity or altered metabolic stability. These characteristics make 2-1-(1H-indazol-3-yl)cyclobutylacetic acid a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The cyclobutylacetic acid scaffold is particularly noteworthy due to its ability to interact with various enzymatic targets. For instance, derivatives of cyclobutylacetic acid have been explored for their potential to inhibit inflammatory cytokines and enzymes. The presence of the indazole group in 2-1-(1H-indazol-3-yl)cyclobutylacetic acid may further enhance its efficacy by improving solubility or target specificity.

One of the most compelling aspects of this compound is its structural versatility. The cyclobutyl ring provides a rigid core that can be modified at multiple positions, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has already led to several innovative synthetic strategies aimed at optimizing the pharmacokinetic and pharmacodynamic profiles of related compounds. Researchers have employed techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions to achieve high yields and enantiopurity.

The biological activity of 2-1-(1H-indazol-3-yl)cyclobutylacetic acid has been the subject of extensive computational and experimental studies. Molecular docking simulations have revealed that this compound can bind to several protein targets with high affinity. These targets include enzymes involved in signal transduction and transcriptional regulation, which are critical for maintaining cellular homeostasis. Preliminary in vitro assays have shown promising results, indicating that this molecule may exhibit inhibitory effects on key pathological pathways.

The synthesis of 2-1-(1H-indazol-3-yl)cyclobutylacetic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Additionally, the introduction of the indazole group necessitates multi-step synthetic routes that often involve protecting group strategies and transition metal catalysis. Despite these challenges, recent advances in synthetic methodologies have made it possible to access complex molecules like this one with increasing efficiency.

In conclusion, 2-1-(1H-indazol-3-yl)cyclobutylacetic acid (CAS No. 2228912-70-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the discovery of new therapeutic agents that address unmet medical needs.